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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703 Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for researchers, scientists, and drug development professionals working with

GSK1904529A, a potent dual inhibitor of the insulin receptor (InsR) and insulin-like growth

factor 1 receptor (IGF-1R) kinases.[1][2] Adherence to these guidelines is crucial for ensuring

laboratory safety and minimizing exposure risk.

I. Personal Protective Equipment (PPE)
Given that GSK1904529A is a potent small molecule inhibitor, a stringent approach to personal

protection is mandatory.[3] The following PPE is required when handling this compound,

particularly in its powdered form.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling GSK1904529A
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PPE Category Item Specifications

Eye Protection
Safety Goggles with Side-

Shields

Must be worn at all times in the

laboratory to protect against

splashes and airborne

particles.[3]

Hand Protection
Nitrile Gloves (Double Gloving

Recommended)

Two pairs of chemotherapy-

rated gloves are advised,

especially when handling stock

solutions.[3][4]

Body Protection
Impervious Laboratory Coat or

Gown

Should be resistant to

chemical permeation to

prevent skin contact.[3][4]

Respiratory Protection
N95 or Higher-Rated

Respirator

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent inhalation.

[3][5]

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.[3][4]

II. Operational Procedures for Safe Handling
All handling of GSK1904529A, especially the weighing of the solid compound and the

preparation of stock solutions, must be conducted in a designated controlled environment to

minimize exposure.

A. Engineering Controls:

Primary Containment: A certified chemical fume hood or a Class II Biosafety Cabinet (BSC)

is required for all manipulations of powdered GSK1904529A.[3][5]

Work Surface: The work surface should be covered with absorbent, plastic-backed paper to

contain any spills.[3]
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B. Procedural Workflow for Handling Solid Compound:

Preparation Handling Cleanup & Disposal

1. Don Full PPE 2. Prepare Workspace in Fume Hood/BSC 3. Weigh Compound on Calibrated Balance 4. Carefully Transfer to Vial 5. Add Solvent (e.g., DMSO) 6. Decontaminate Work Area 7. Dispose of Contaminated Materials as Hazardous Waste 8. Doff PPE Correctly 9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safely handling solid GSK1904529A.

III. Disposal Plan
All materials that have come into contact with GSK1904529A must be treated as hazardous

waste.

Table 2: Disposal Guidelines for GSK1904529A and Contaminated Materials

Waste Type Disposal Procedure

Solid Waste

Contaminated gloves, absorbent paper, pipette

tips, and empty vials should be collected in a

designated, sealed hazardous waste container.

Liquid Waste

Unused stock solutions and contaminated

solvents must be collected in a clearly labeled,

sealed hazardous waste container. Do not pour

down the drain.

Sharps

Contaminated needles and syringes should be

placed in a designated sharps container for

hazardous materials.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

IV. Experimental Protocols
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A. Preparation of Stock Solutions

GSK1904529A is typically dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.[6]

[7]

Table 3: Solubility and Stock Solution Preparation

Property Value Source

Molecular Weight 851.96 g/mol [7]

Solubility in DMSO >42.6 mg/mL [7]

Recommended Stock

Concentration
10 mM [6]

To prepare a 10 mM stock solution, dissolve 8.52 mg of GSK1904529A in 1 mL of DMSO. For

enhanced solubility, the tube can be warmed to 37°C and sonicated.[7][8] Stock solutions can

be stored at -20°C for several months.[7][8]

B. In Vitro Kinase Assay

This protocol is based on methodologies used to determine the IC50 of GSK1904529A against

IGF-1R and IR.[6][9]
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Start

Prepare Kinase Buffer, ATP, Substrate, and Enzyme

Serially Dilute GSK1904529A in DMSO

Dispense Diluted Inhibitor into Assay Plate

Add Activated Kinase (IGF-1R or IR)

Initiate Reaction with ATP and Substrate Peptide

Incubate at Room Temperature

Stop Reaction with EDTA

Read Plate (e.g., Luminescence or Fluorescence)

Calculate IC50 Values

End
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Caption: Workflow for an in vitro kinase inhibition assay.
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C. Cell Proliferation Assay

This protocol is designed to assess the anti-proliferative effects of GSK1904529A on cancer

cell lines.[1][6][10]

Table 4: Example Cell Lines and IC50 Values for GSK1904529A

Cell Line Cancer Type IC50 (nM) Source

TC-71 Ewing's Sarcoma 35 [7]

SK-N-MC Ewing's Sarcoma 43 [7]

NCI-H929 Multiple Myeloma 81 [7]

COLO 205 Colon Cancer 124 [7]

MCF7 Breast Cancer 137 [7]

Experimental Steps:

Cell Seeding: Seed cells in 96-well plates and allow them to adhere overnight.[6][10]

Compound Treatment: Treat cells with various concentrations of GSK1904529A for 72

hours.[6][10]

Viability Assessment: Quantify cell proliferation using a suitable assay, such as the CellTiter-

Glo® Luminescent Cell Viability Assay.[6]

Data Analysis: Determine the IC50 values from the dose-response curves.[6]

V. Signaling Pathway
GSK1904529A is a selective inhibitor of the IGF-1R and IR tyrosine kinases.[8] It competitively

binds to the ATP-binding site of these receptors, blocking their autophosphorylation and the

subsequent activation of downstream signaling pathways, such as the PI3K/Akt and

MAPK/ERK pathways, which are crucial for cell proliferation and survival.[8][11]
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Caption: Inhibition of IGF-1R/IR signaling by GSK1904529A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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